Cas no 100281-01-4 (Ethanone,1-(1,6-dihydro-1-methyl-3-pyridinyl)-)

• Product Name: Ethanone,1-(1,6-dihydro-1-methyl-3-pyridinyl)-
• CAS No: 100281-01-4
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 124029
• PubChem ID: 13522962
• Update Time: 2025-04-18

Ethanone,1-(1,6-dihydro-1-methyl-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1,6-dihydro-1-methyl-3-pyridinyl)-
• Ethanone, 1-(1,6-dihydro-1-methyl-3-pyridinyl)- (9CI)
• 100281-01-4
• 1-(1-methyl-2H-pyridin-5-yl)ethanone
• SCHEMBL1268598

• Inchi： 1S/C8H11NO/c1-7(10)8-4-3-5-9(2)6-8/h3-4,6H,5H2,1-2H3
• InChI Key： YUDYIGCCMNPJLI-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CCN(C)C=1

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31